![molecular formula C18H13N3O3S B6532485 7-(furan-2-yl)-2-methyl-5-(2-oxo-2-phenylethyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one CAS No. 946265-70-9](/img/structure/B6532485.png)
7-(furan-2-yl)-2-methyl-5-(2-oxo-2-phenylethyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
Description
7-(furan-2-yl)-2-methyl-5-(2-oxo-2-phenylethyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one is a useful research compound. Its molecular formula is C18H13N3O3S and its molecular weight is 351.4 g/mol. The purity is usually 95%.
The exact mass of the compound 7-(furan-2-yl)-2-methyl-5-(2-oxo-2-phenylethyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one is 351.06776246 g/mol and the complexity rating of the compound is 576. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 7-(furan-2-yl)-2-methyl-5-(2-oxo-2-phenylethyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(furan-2-yl)-2-methyl-5-(2-oxo-2-phenylethyl)-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “F2347-1077”, have shown significant antibacterial activity . They have been used to create numerous innovative antibacterial agents to combat microbial resistance . For instance, furan-containing compounds have been employed as medicines in a number of distinct disease areas .
Antifungal Activity
“F2347-1077” has potential antifungal properties. Furan derivatives have been proven to be effective fungicides . This makes them important chemotherapeutic agents .
Antiviral Properties
Furan derivatives have also demonstrated antiviral properties . This makes “F2347-1077” a potential candidate for the development of new antiviral drugs .
Anti-inflammatory and Analgesic Properties
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, including anti-inflammatory and analgesic properties . This makes “F2347-1077” a potential candidate for the development of new anti-inflammatory and analgesic drugs .
Antidepressant and Anti-anxiolytic Properties
Furan derivatives have also been associated with antidepressant and anti-anxiolytic properties . This suggests that “F2347-1077” could potentially be used in the treatment of mental health disorders .
Anticancer Properties
Furan derivatives have been associated with anticancer properties . This suggests that “F2347-1077” could potentially be used in the development of new anticancer drugs .
Tissue Engineering
“F2347-1077” has been recognized for its potential use in biomedical or pharmaceutical applications, including Tissue Engineered Medical Products (TEMPs) . .
Other Therapeutic Advantages
Furan has a variety of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, anti-glaucoma, antihypertensive, and anti-aging . This suggests that “F2347-1077” could potentially be used in the treatment of these conditions .
properties
IUPAC Name |
7-(furan-2-yl)-2-methyl-5-phenacyl-[1,3]thiazolo[4,5-d]pyridazin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N3O3S/c1-11-19-16-17(25-11)15(14-8-5-9-24-14)20-21(18(16)23)10-13(22)12-6-3-2-4-7-12/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIQGHHWPBLQAIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)C3=CC=CC=C3)C4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-(furan-2-yl)-2-methyl-5-(2-oxo-2-phenylethyl)thiazolo[4,5-d]pyridazin-4(5H)-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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